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Compound of Interest

Compound Name: C.l. Acid orange 33

Cat. No.: B3029409

An In-depth Technical Guide to the Safety and Handling of C.I. Acid Orange 33

This guide provides comprehensive safety and handling information for C.I. Acid Orange 33,
intended for researchers, scientists, and drug development professionals. The following
sections detail the chemical and physical properties, potential hazards, toxicological data, and
recommended procedures for safe use, storage, and emergency response.

Chemical and Physical Properties

C.l. Acid Orange 33 is a double azo class dye.[1] It presents as a golden orange or red-light
orange powder.[1][2] This dye is soluble in water, yielding a golden orange solution, and also
has some solubility in ethanol.[2][3]
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Property Value Source
C.l. Name Acid Orange 33 [1][4]
C.l. Number 24780 [1][5]
CAS Number 6507-77-3 [1][4]
Molecular Formula C34H28N4Na208S2 [1][4]
Molecular Weight 730.72 g/mol [1][4]
Appearance Orange Powder [415]
Odor Odorless [4]

pH (1% solution) 75-9.8 [4106]

Soluble in water (golden
Solubilt orange solution).[2][7] Soluble
olubili
Y in ethanol (golden orange

solution).[2]

[2]7]

Hazard Identification

C.l. Acid Orange 33 is considered hazardous. It is harmful if swallowed and can cause

irritation to the eyes, skin, mucous membranes, and upper respiratory tract.[4] There are

possible risks of irreversible effects.[4]

GHS Hazard Statements:

e H319: Causes serious eye irritation.[2]

e H411: Toxic to aquatic life with long-lasting effects.[2]
GHS Pictograms:

o GHSO07: Exclamation mark (for skin and eye irritation)[2]

e GHSO09: Environment[2]
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Toxicological Data

The toxicological properties of C.I. Acid Orange 33 have not been thoroughly investigated.[4]
However, some studies provide insight into its potential toxicity. Mutagenicity data has been
reported.[4] It is not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.[4]
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Fischer Gavage (in 375, 750 or )
Gavage i related toxic 9]
344/N Rats corn oil) 1500 mg/kg
Study effect was
bw
observed.
No
0, 62, 125,
14-Day ) compound-
) Gavage (in 250, 500 or )
Gavage B6C3F1 Mice i related toxic [9]
corn ail) 1000 mg/kg
Study effect was
bw
observed.
High-dose
survival was
significantly
lower,
attributed to
nephrotoxicity
103-Week Low-dose
) [9] Increase
Gavage F344/N Rats Gavage and High- ) [9][10]
in rare renal
Study dose N
transitional
cell
carcinomas
of the renal
pelvis in
females.[10]
103-Week Low-dose No treatment-
Gavage B6C3F1 Mice  Gavage and High- related tumor  [10]
Study dose findings.
© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.bgrci.de/fileadmin/BGRCI/Downloads/DL_Praevention/Fachwissen/Gefahrstoffe/TOXIKOLOGISCHE_BEWERTUNGEN/Bewertungen/ToxBew223-E.pdf
https://www.ncbi.nlm.nih.gov/books/NBK563769/
https://www.ncbi.nlm.nih.gov/books/NBK563769/
https://www.ncbi.nlm.nih.gov/books/NBK563769/
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/070910ciacidorange.pdf
https://www.ncbi.nlm.nih.gov/books/NBK563769/
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/070910ciacidorange.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/070910ciacidorange.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols for the toxicological studies mentioned above were not fully
available in the searched literature. However, the general methodologies can be summarized
as follows:

14-Day Gavage Studies (NTP, 1988):
¢ Objective: To determine the short-term toxicity of C.I. Acid Orange 3.
o Test Animals: Groups of five male and five female Fischer 344/N rats and B6C3F1 mice.[9]

e Procedure: The animals received specified doses of C.I. Acid Orange 3 (with 90% purity) in
corn oil via gavage for 14 consecutive days.[9] A control group received only the corn oll
vehicle.[9]

Observation: Animals were observed for any signs of toxic effects.[9]

103-Week Gavage Studies (NTP, 1988):

o Objective: To assess the long-term toxicity and carcinogenicity of C.I. Acid Orange 3.

o Test Animals: Fischer 344/N rats and B6C3F1 mice.[9][10]

o Procedure: The substance was administered by gavage for a period of 103 weeks.[10]

o Observation: Survival rates and the incidence of tumors were monitored and compared to
control groups.[9][10]

Safety and Handling Precautions
Engineering Controls

To minimize exposure, C.I. Acid Orange 33 should be handled in a well-ventilated area.[4] The
use of a chemical fume hood is recommended.[4] Process enclosures or local exhaust
ventilation should be used to control airborne levels.[4] Eyewash stations and safety showers
must be readily available in the work area.[4][11]
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling C.I. Acid Orange 33 to prevent contact.
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[4] Nitrile
gloves are generally considered adequate for handling acids.[12]

» Body Protection: Wear appropriate protective clothing to minimize contact with skin.[4] A lab
coat or a chemical-resistant apron should be worn.[12][13]

o Respiratory Protection: If engineering controls are not sufficient to control airborne dust, an
approved respirator should be worn.[4]

Safe Handling Practices
e Wash thoroughly after handling.[4]

¢ Avoid contact with eyes, skin, and clothing.[4]

e Minimize dust generation and accumulation.[4]

» Avoid ingestion and inhalation.[4]

» Remove contaminated clothing and wash it before reuse.[4]

e Do not eat, drink, or smoke in areas where the chemical is handled.[14]

Storage Requirements

e Store in a cool, dry place.[4]
o Keep containers tightly closed.[4]
e Preserve in tight and light-resistant containers.[4]

» Store away from incompatible materials such as strong oxidizing and reducing agents.[4]
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First Aid Measures

In case of exposure, immediate medical attention is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Get medical aid immediately.[4][15]

Skin Contact: Flush skin with plenty of soap and water.[4] If irritation develops or persists, get
medical aid.[4] Remove any contaminated clothing.[16]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[4] Never give
anything by mouth to an unconscious person.[4] Do not induce vomiting.[17] Get medical aid
immediately.[4]

Inhalation: Remove from exposure to fresh air immediately.[4] If not breathing, give artificial
respiration.[4] If breathing is difficult, give oxygen.[4] Get medical aid immediately.[4]

Accidental Release Measures

Small Spills: Vacuum or sweep up the material and place it into a suitable disposal container.
[4] Avoid generating dusty conditions.[4]

Large Spills: Evacuate the area.[13] Use proper personal protective equipment as indicated
in Section 5.2.[4] Clean up spills immediately, observing all safety precautions.[4]

Disposal: Waste disposal must be in accordance with local, state, and federal regulations.[4]
Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[4]

Visual Logical Workflows

The following diagrams illustrate key workflows for handling and responding to incidents

involving C.I. Acid Orange 33.
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Caption: General hazard response workflow for C.l. Acid Orange 33.
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Caption: First aid response procedures for C.l. Acid Orange 33 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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